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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the heat treatment of Cobalt-Chromium-
Tantalum (Co-Cr-Ta) superalloys. The procedures outlined below are designed to modify the
microstructure and enhance the mechanical properties of these alloys for various research and
development applications. Co-Cr-Ta superalloys are known for their excellent strength,
corrosion resistance, and biocompatibility, making them suitable for demanding environments.
Proper heat treatment is crucial to optimize their performance by controlling the precipitation of
strengthening phases, primarily tantalum carbides (TaC).

The following sections detail the standard heat treatment procedures: solution treatment,
guenching, and aging. The provided parameters are based on established practices for similar
cobalt-based superalloys and should be considered as a starting point for optimization
depending on the specific alloy composition and desired final properties.

Heat Treatment Overview

Heat treatment of Co-Cr-Ta superalloys typically involves a three-stage process:

e Solution Treatment: The alloy is heated to a high temperature to dissolve any existing
precipitates and create a homogeneous solid solution.

e Quenching: The alloy is rapidly cooled to room temperature to retain the supersaturated solid
solution.
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e Aging: The quenched alloy is heated to an intermediate temperature to promote the
controlled precipitation of fine, strengthening particles, such as tantalum carbides.

This process allows for the manipulation of the alloy's microstructure to achieve a desirable
balance of strength, ductility, and other performance characteristics.

Quantitative Data Summary

The following tables summarize the typical quantitative parameters for the heat treatment of
Co-Cr-Ta and similar cobalt-based superalloys.

Table 1: Solution Treatment Parameters

Temperature Range Holding Time

Parameter Atmosphere
(°C) (hours)

Co-Cr-Ta Alloys Inert (Argon) or
1150 - 1250 1-4

(general) Vacuum

Co-Cr-Mo-C Alloy[1] 1200 - 1230 1-3 Inert (Argon)

High Carbon Co-
1250 10 Argon

based Superalloy[2]

Co-Cr-Ta-Ti-C Alloy[3] 1200 24 Not Specified

Table 2: Aging Treatment Parameters
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Temperature Range Holding Time

Parameter Atmosphere
(°C) (hours)
Co-Cr-Ta Alloys Inert (Argon) or
800 - 950 4-24
(general) Vacuum
Co-Cr-Mo-C Alloy[1] 850 24 - 48 Inert (Argon)
High Carbon Co-
900 up to 100 Argon
based Superalloy[2]
Co-Al-W-Ti-Ta )
700 - 900 8-24 Air

Superalloy[4]

Experimental Protocols
Solution Treatment and Quenching

Objective: To dissolve secondary phases and create a homogeneous, supersaturated solid
solution.

Materials and Equipment:

Co-Cr-Ta superalloy sample

High-temperature furnace with atmosphere control (inert gas or vacuum)

Quenching medium (water, oil, or inert gas stream)

Tongs and appropriate personal protective equipment (PPE)

Protocol:

e Place the Co-Cr-Ta alloy sample in the high-temperature furnace.

o Purge the furnace with high-purity argon or evacuate to a vacuum of at least 10-4 torr.

o Heat the furnace to the solution treatment temperature, typically between 1200°C and
1250°C. A specific example for a high-carbon cobalt-based superalloy is 1250°C[2]. For a
Co-Cr-Mo-C alloy, a range of 1200-1230°C has been used[1].
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e Hold the sample at the solution treatment temperature for a sufficient duration to ensure
complete dissolution of secondary phases. This typically ranges from 1 to 4 hours. For a Co-
Cr-Mo-C alloy, holding times of 1 to 3 hours have been reported[1].

 After the holding time, rapidly cool (quench) the sample to room temperature. This can be
achieved by:

o Water Quenching: Rapidly immersing the hot sample in a large volume of agitated water at
room temperature.

o Oil Quenching: Immersing the sample in a suitable quenching oil. This provides a slower
cooling rate than water, which can reduce the risk of cracking in complex geometries.

o Inert Gas Quenching: Using a high-pressure stream of inert gas (e.g., argon) to cool the
sample within the furnace. This provides the slowest cooling rate of the three methods.

e Once the sample has reached room temperature, remove it from the quenching medium and
clean it of any residue.

Aging Treatment

Objective: To precipitate fine, coherent strengthening phases (primarily TaC) within the
supersaturated matrix to increase hardness and strength.

Materials and Equipment:

e Solution-treated and quenched Co-Cr-Ta superalloy sample

o Furnace with precise temperature control and atmosphere capabilities
e Tongs and appropriate PPE

Protocol:

e Place the solution-treated and quenched sample in the aging furnace.

e Purge the furnace with high-purity argon or evacuate to a suitable vacuum level.
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e Heat the furnace to the aging temperature. The aging temperature for Co-Cr-Ta alloys is
typically in the range of 800°C to 950°C. For a Co-Cr-Mo-C alloy, an aging temperature of
850°C has been utilized[1], while a high-carbon cobalt-based superalloy was aged at
900°C[2].

» Hold the sample at the aging temperature for a specified duration. Aging time can vary
significantly, from a few hours to over 100 hours, depending on the desired precipitate size
and distribution. For a Co-Cr-Mo-C alloy, aging times of 24 to 48 hours were used[1].

» After the aging period, cool the sample to room temperature. The cooling rate is generally
not as critical as in quenching and can typically be done by air cooling or furnace cooling.

Visualizations

Figure 1: General Workflow for Heat Treatment of Co-Cr-Ta Superalloys
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Caption: Figure 1: General Workflow for Heat Treatment of Co-Cr-Ta Superalloys.

Figure 2: Microstructural Evolution during Heat Treatment
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Caption: Figure 2: Microstructural Evolution during Heat Treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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